5-Bromo-2,3-difluoro-4-methylbenzoic acid

• IUPAC Name: 5-bromo-2,3-difluoro-4-methylbenzoic acid
• InChI: InChI=1S/C8H5BrF2O2/c1-3-5(9)2-4(8(12)13)7(11)6(3)10/h2H,1H3,(H,12,13)
• InChI Key: VYMCFHAEAOCRCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C(=C1F)F)C(=O)O)Br
• Molecular Formula: C8H5BrF2O2
• Molecular Weight: 251.02 g/mol

Description

“5-Bromo-2,3-difluoro-4-methylbenzoic acid” is a chemical compound with the molecular formula C8H5BrF2O2. It has a molecular weight of 251.03 g/mol. It is a solid substance and is typically stored at temperatures between 2-8°C.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H5BrF2O2/c1-3-6(10)4(8(12)13)2-5(9)7(3)11/h2H,1H3,(H,12,13). This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

“this compound” is a solid substance. It has a molecular weight of 251.03 g/mol. The compound is typically stored at temperatures between 2-8°C.

Scientific Research Applications

5-Bromo-2,3-difluoro-4-methylbenzoic acid is used in a variety of scientific research applications. It is a useful reagent for organic synthesis, and is often used as a building block for pharmaceuticals and other organic compounds. It is also used in electrophilic aromatic substitution reactions, and has been used to synthesize a variety of compounds including pharmaceuticals, fragrances, and dyes. Additionally, this compound is used in the synthesis of organic materials for use in electronic devices.

Mechanism of Action

Target of Action

Benzylic compounds, in general, are known to interact with various biological targets, including enzymes and receptors, influencing their function .

Mode of Action

It’s known that benzylic compounds can undergo various reactions, including free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the target molecules, potentially altering their function .

Biochemical Pathways

Benzylic compounds can influence a variety of biochemical pathways due to their reactivity .

Pharmacokinetics

The physicochemical properties of the compound, such as its molecular weight and structure, can influence its pharmacokinetic properties .

Result of Action

The compound’s reactivity suggests that it could potentially alter the function of its target molecules, leading to changes at the molecular and cellular levels .

Action Environment

The action, efficacy, and stability of 5-Bromo-2,3-difluoro-4-methylbenzoic acid can be influenced by various environmental factors. These may include the pH of the environment, the presence of other molecules, and temperature .

Advantages and Limitations for Lab Experiments

5-Bromo-2,3-difluoro-4-methylbenzoic acid has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable in a variety of conditions. Additionally, it is non-toxic and non-volatile, making it a safe reagent for use in laboratory experiments. However, this compound also has some limitations. It is a relatively expensive reagent, and it is not as reactive as some other bromine-containing compounds. Additionally, it is not as soluble in water as some other compounds, making it difficult to use in aqueous solutions.

Future Directions

There are a variety of potential future directions for research involving 5-Bromo-2,3-difluoro-4-methylbenzoic acid. One potential direction is to further study the effects of brominated compounds on the environment. Additionally, this compound could be used to study the effects of brominated compounds on human health, such as their potential to cause cancer or other diseases. Another potential direction is to explore the use of this compound in the synthesis of new materials for use in electronic devices. Finally, this compound could be used to study the effects of brominated compounds on the nervous system, as well as their effects on the reproductive system.

Synthesis Methods

5-Bromo-2,3-difluoro-4-methylbenzoic acid can be synthesized using a variety of methods. The most common approach is a two-step synthesis. In the first step, a bromine-containing aniline derivative is reacted with an acyl chloride in the presence of a base to form a bromo-substituted aniline intermediate. In the second step, this intermediate is reacted with a difluorobenzene in the presence of a base to form the desired product. This method is a reliable and efficient way to synthesize this compound.

Safety and Hazards

The compound is associated with several hazard statements including H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, and wearing protective gloves.